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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals conducting data
collection in conflict-affected environments.

Troubleshooting Guides

This section addresses specific issues that may arise during data collection in conflict zones,
offering step-by-step guidance to mitigate these challenges.

Issue 1: Restricted or Denied Access to Research Areas

Symptoms:

« Inability to physically reach designated sampling locations due to roadblocks, active fighting,
or official restrictions.

e Sudden revocation of research permits or letters of introduction.
o Threats or hostility from local authorities or armed groups.
Troubleshooting Steps:

» Activate Contingency Plans: Immediately refer to your pre-established contingency plan for
alternative sampling sites or data collection strategies.
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o Consult with Local Partners: Engage with your local research partners or community leaders
to understand the specific reasons for the access denial and to negotiate access. They
possess invaluable contextual knowledge.[1]

o Leverage Remote Data Collection: If physical access remains impossible, switch to remote
data collection methods.[2][3]

o Mobile Phone Surveys: Utilize SMS-based surveys or phone calls to gather quantitative
data.[3][4]

o Satellite Imagery: Employ satellite imagery to assess environmental changes, population
displacement, or damage to infrastructure.[2][5]

o Social Media and News Aggregation: Analyze publicly available data from social media
and news reports to understand trends and events.[2]

o Document Everything: Meticulously record all instances of access denial, including dates,
locations, reasons provided (if any), and the actors involved. This information is crucial for
data analysis and reporting, as it highlights limitations and potential biases.

o Re-evaluate Risk Assessment: Update your risk assessment matrix to reflect the new access
constraints and associated security risks.

Issue 2: Compromised Data Quality and Integrity

Symptoms:

Inconsistent or contradictory responses from participants.

High rates of missing data or item non-response.

Suspected fabrication of data by enumerators.

Fear-induced response bias from participants.[6]
Troubleshooting Steps:

e Implement Rigorous Data Validation:
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o Real-time Checks: If using digital data collection tools, build in real-time data validation
rules to catch errors at the point of entry.[7]

o Back-Checks: Conduct random back-checks on a subset of the collected data, either by
phone or through a follow-up visit by a supervisor, to verify key information.

e Enhance Enumerator Training and Supervision:

o Refresher Training: Provide additional training on ethical conduct, the importance of data
quality, and techniques for building rapport with respondents in sensitive environments.

o Increased Supervision: Intensify supervision of the data collection team, including direct
observation of interviews where possible and safe.

o Triangulate Data Sources: Do not rely on a single source of information. Cross-reference
findings from surveys with qualitative data from focus group discussions, key informant
interviews, and direct observation.[8]

o Utilize Data Quality Metrics: Track key data quality indicators to monitor the health of your
dataset.
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Data Quality Metric

Description

How to Measure

Accuracy

The degree to which data
correctly reflects the real-world

object or event it describes.[9]

Compare collected data
against a known correct source
(if available) or through

verification back-checks.

Completeness

The proportion of stored data
against the potential of 100%

completion.[9]

Calculate the percentage of
non-missing values for each

variable.

Consistency

The uniformity of data across

different datasets and systems.

[9]

Check for contradictions in
responses to related questions
within the same survey or

across different data sources.

The degree to which data is

Measure the time lag between

the event and the data

Timeliness up-to-date and available when ] ]
becoming available for
needed.[9] )
analysis.
_ Run de-duplication algorithms
) The absence of duplicate ) ) ) )
Unigueness , to identify and remove identical
records in a dataset.[9] ) ) )
or near-identical entries.
) Check if data values fall within
The extent to which data ]
o - pre-defined ranges or adhere
Validity conforms to a specific format

or set of rules.[9]

to specified formats (e.g., date

formats, numeric types).

e Secure Data Storage and Transmission:

o Separate personally identifiable information (PIl) from other data as soon as possible and

store it separately and securely.[10]

o Use encryption for all data, both in transit and at rest.[10]

Frequently Asked Questions (FAQSs)

Q1: How can we ensure a representative sample when we cannot access all areas?
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Al: Achieving a truly representative sample in a conflict zone is often impossible.[11][12] The

goal is to be as systematic and transparent as possible about the limitations.

Non-probabilistic Sampling: Employ non-probabilistic sampling techniques like purposive or
snowball sampling when random sampling is not feasible.[12][13]

Cluster Sampling: In this method, the target population is divided into clusters (e.g., villages
or camps), and a random subset of these clusters is selected for data collection.[13]

Methodological Transparency: Clearly document the sampling strategy used, the areas that
were inaccessible, and the potential biases this may introduce in your final report.

Mixed-Methods Approach: Combine quantitative data with qualitative insights from a diverse
range of key informants to provide a more holistic understanding.[12]

Q2: What are the key ethical considerations for data collection in conflict zones?

A2: Ethical considerations are paramount to ensure the safety and well-being of both

researchers and participants.

"Do No Harm": This is the primary ethical principle. Researchers must constantly assess
whether their activities could inadvertently cause harm to participants or the wider
community.[14]

Informed Consent: Obtaining informed consent is crucial, but can be complex in conflict
settings. Consent procedures should be culturally and linguistically appropriate, and
participants must understand they can refuse to answer any question or withdraw at any time
without consequence.[15]

Confidentiality and Anonymity: Protect the identities of respondents. Data should be
anonymized as quickly as possible, and any identifying information must be stored securely.
[10][15]

Researcher Safety: It is unethical to involve inexperienced researchers in data collection in
conflict zones. All team members must receive adequate safety and security training.[14]
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o Community Engagement: Involve community members in the research process, from design
to dissemination, to ensure the research is relevant and culturally sensitive.[15]

Q3: What are the most effective data collection methods in conflict settings?

A3: The choice of method depends on the specific context, research questions, and security
situation. A mixed-methods approach is often most effective.[12]
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Data Collection Method

Strengths in Conflict
Zones

Challenges in Conflict
Zones

Surveys (in-person)

Can provide rich quantitative
data.

Security risks for enumerators
and respondents; access
limitations; potential for

response bias.[6][11]

Surveys (remote)

Safer for researchers; can

reach inaccessible areas.[3]

Lower response rates;
potential for sampling bias
(e.g., exclusion of those
without mobile phones);
difficulty in verifying
respondent identity.[4]

Focus Group Discussions

Gathers diverse perspectives

and qualitative insights.

Can be difficult to ensure
confidentiality; risk of
reinforcing existing power

dynamics.

Key Informant Interviews

Provides in-depth information
from individuals with

specialized knowledge.

Potential for bias based on the

informant's position or agenda.

Remote Sensing/Satellite

Imagery

Objective data collection
without physical presence;
useful for monitoring
environmental changes and

infrastructure damage.[2][5]

Can be expensive; requires
specialized analytical skills;
may not capture the human

dimension of the conflict.[16]

Crowdsourcing/Social Media

Analysis

Real-time data from a wide

range of sources.[3]

Data can be unreliable and
difficult to verify; potential for
misinformation and

disinformation.

Q4: How should we manage the security of our research team in the field?

A4: A robust security plan is non-negotiable.
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» Risk Assessment: Conduct a thorough and ongoing risk assessment for all research
activities.[17][18]

e Security Training: All team members must undergo security training that covers topics like
risk assessment, contingency planning, communication protocols, and first aid.

o Communication Plan: Establish a clear communication plan, including regular check-ins and
emergency protocols.

» Contingency and Evacuation Plans: Have well-defined contingency and evacuation plans in
place for all research locations.

e Local Knowledge: Rely on the expertise of local partners and staff who understand the local
security dynamics.[1]

Experimental Protocols
Protocol 1: Context-Sensitive Perception Survey

This protocol is adapted from methodologies used in regions like the Sahel and is designed to
be sensitive to the challenges of conflict environments.[1]

Objective: To collect quantitative data on the perceptions, needs, and priorities of conflict-
affected populations.

Methodology:

o Collaborative Design: Design the survey in close collaboration with local research partners
and community representatives to ensure questions are culturally appropriate and relevant.

e Sampling Strategy:

o Initial Mapping: Use existing (though often outdated) census data, humanitarian needs
assessments, and information from local partners to map the population of interest,
including internally displaced persons (IDPs) and host communities.

o Stratified Purposive Sampling: If a complete sampling frame is unavailable, use a stratified
purposive approach. Stratify the population by relevant characteristics (e.g., IDP/host
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community, gender, age) and then use purposive sampling within each stratum to achieve
a diverse sample.

o Sample Size Calculation: Calculate the sample size based on the best available
population estimates, acknowledging the limitations. For example, in a study in the
Liptako-Gourma region, initial sample sizes were around 1091, later increased to 1457 to
account for rising IDP numbers.[1]

o Enumerator Recruitment and Training:

o Local Recruitment: Recruit enumerators from the local communities to be surveyed. Their
knowledge of the context and local languages is vital.[1]

o Comprehensive Training: Conduct intensive training covering:

Quantitative research methods.

Use of digital data collection tools (e.g., Kobo Toolbox).[1]

Qualitative methods for rapport-building.

Ethical considerations and "do no harm" principles.

Security protocols.
o Data Collection:

o Digital Data Capture: Use tablets or smartphones with data collection software (e.g., Kobo
Toolbox, ODK) to allow for real-time data entry and quality checks.

o Team-Based Approach: Deploy data collection teams supervised by a senior researcher.

o Daily Debriefings: Hold daily debriefings with the data collection teams to discuss
challenges, share experiences, and address any issues immediately.

o Data Quality Assurance:
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o Real-time Monitoring: Supervisors should monitor incoming data for inconsistencies or

outliers.

o Back-Checks: Conduct random follow-up calls or visits to a small percentage of
respondents to verify their participation and key responses.

o Data Cleaning and Analysis: Note any modifications to the sampling plan due to security
constraints during the data cleaning and analysis stage and report them transparently.[1]

Visualizations
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Caption: Workflow for a Context-Sensitive Perception Survey.
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Caption: Mitigation of Data Collection Challenges in Conflict Zones.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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